A Comprehensive Technical Guide to the Physicochemical Properties of Nonylamine
A Comprehensive Technical Guide to the Physicochemical Properties of Nonylamine
For Researchers, Scientists, and Drug Development Professionals
Introduction
Nonylamine, also known as 1-aminononane, is a primary aliphatic amine with a nine-carbon chain. Its unique combination of a polar amine group and a long, nonpolar alkyl chain imparts specific physicochemical characteristics that are crucial for its application in various fields, including chemical synthesis, material science, and pharmacology. This technical guide provides an in-depth overview of the core physicochemical properties of nonylamine, complete with experimental protocols and logical workflows to aid researchers in their understanding and utilization of this compound.
Physicochemical Properties of Nonylamine
The following tables summarize the key quantitative physicochemical properties of nonylamine, providing a clear and structured overview for easy comparison and reference.
Table 1: General and Physical Properties of Nonylamine
| Property | Value | Reference |
| Molecular Formula | C₉H₂₁N | [1][2][3] |
| Molecular Weight | 143.27 g/mol | [1][2][3] |
| Appearance | Clear, colorless to slightly yellow liquid | [1][4] |
| Odor | Amine-like, fishy | [5] |
| Density | 0.782 g/mL at 25 °C | [1][6][7] |
| Boiling Point | 201-202 °C | [1][2][6] |
| Melting Point | -1 °C | [1][2][8] |
| Refractive Index (n20/D) | 1.433 | [1][6][7] |
| Vapor Pressure | 0.37 hPa at 25 °C | [1][8] |
| Flash Point | 63 °C (145.4 °F) | [8][9][10] |
Table 2: Solubility and Partitioning Behavior of Nonylamine
| Property | Value | Reference |
| Water Solubility | Slightly soluble | [1][2] |
| pKa (of conjugate acid) | 10.64 at 25 °C | [1][4][11] |
| LogP (Octanol-Water Partition Coefficient) | 3.396 - 3.7 | [4][12] |
Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of nonylamine. These protocols are based on established analytical techniques for organic compounds and can be adapted for the specific analysis of nonylamine.
Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and effective method for determining the boiling point of a small liquid sample is the micro-boiling point or Thiele tube method.
Methodology:
-
Sample Preparation: A small amount of nonylamine (approximately 0.5 mL) is placed into a small test tube or a fusion tube.
-
Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid sample with the open end submerged.
-
Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level with the sample. This assembly is then placed in a heating apparatus, such as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil) or a melting point apparatus with a heating block.
-
Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the capillary tube will expand and exit as a slow stream of bubbles.
-
Observation: The heating is continued until a rapid and continuous stream of bubbles emerges from the capillary tube. At this point, the heating is stopped.
-
Boiling Point Determination: As the apparatus cools, the stream of bubbles will slow down and eventually stop. The moment the liquid begins to be drawn back into the capillary tube, the temperature is recorded. This temperature is the boiling point of the liquid.[11][13]
Determination of Density
The density of a liquid is its mass per unit volume. It can be determined accurately using a pycnometer or a vibrating tube densimeter.
Methodology (using a pycnometer):
-
Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.
-
Sample Filling: The pycnometer is filled with nonylamine, ensuring there are no air bubbles. The temperature of the sample should be controlled and recorded.
-
Weighing: The filled pycnometer is weighed again.
-
Calculation: The mass of the nonylamine is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing the mass of the nonylamine by the known volume of the pycnometer.[14][15]
Determination of Melting Point
For substances that are solid at or near room temperature, the melting point is a critical physical property. Since nonylamine has a melting point of -1 °C, this determination requires a cooling bath.
Methodology:
-
Sample Preparation: A small amount of liquid nonylamine is placed in a capillary tube.
-
Apparatus Setup: The capillary tube is attached to a thermometer and placed in a cooling bath (e.g., an ice-salt mixture or a cryostat).
-
Cooling and Observation: The temperature of the bath is slowly lowered. The temperature at which the first crystals appear (the freezing point) is recorded.
-
Melting Observation: The bath is then allowed to warm up slowly. The temperature at which the last crystals melt is recorded as the melting point. For a pure substance, the freezing and melting points should be very close.[1][2]
Determination of Water Solubility
The solubility of a substance in a solvent is the maximum amount of that substance that can be dissolved in a given amount of the solvent at a specific temperature.
Methodology (Titration Method):
-
Saturated Solution Preparation: An excess of nonylamine is added to a known volume of distilled water in a thermostated vessel.
-
Equilibration: The mixture is stirred for a prolonged period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached and a saturated solution is formed.
-
Phase Separation: The mixture is allowed to stand, and the undissolved nonylamine is separated from the aqueous solution by filtration or centrifugation.
-
Quantification: A known volume of the clear, saturated aqueous solution is taken, and the concentration of dissolved nonylamine is determined by titration with a standardized acid solution.
-
Calculation: The solubility is then calculated and expressed in terms of mass per unit volume (e.g., g/L) or as a mole fraction.[16][17]
Determination of pKa
The pKa is a measure of the acidity of a compound. For an amine, it refers to the pKa of its conjugate acid. Potentiometric titration is a common method for its determination.
Methodology:
-
Sample Preparation: A known concentration of nonylamine is dissolved in water.
-
Titration Setup: A pH electrode is immersed in the solution, and the solution is stirred continuously.
-
Titration: A standardized solution of a strong acid (e.g., HCl) is added in small, known increments.
-
Data Collection: The pH of the solution is recorded after each addition of the acid.
-
Data Analysis: A titration curve is constructed by plotting the pH versus the volume of acid added. The pKa is the pH at the half-equivalence point, which is the point where half of the amine has been protonated.[3][18]
Determination of LogP (Octanol-Water Partition Coefficient)
The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. The shake-flask method is the traditional and most reliable technique.
Methodology:
-
Phase Preparation: n-Octanol and water are mutually saturated by shaking them together and allowing the phases to separate.
-
Sample Addition: A known amount of nonylamine is dissolved in a mixture of the pre-saturated n-octanol and water in a separatory funnel.
-
Equilibration: The funnel is shaken vigorously to allow for the partitioning of the nonylamine between the two phases and then left to stand for the phases to separate completely.
-
Concentration Measurement: The concentration of nonylamine in both the n-octanol and water phases is determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).
-
Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of nonylamine in the n-octanol phase to its concentration in the aqueous phase. The LogP is the base-10 logarithm of P.[12][19]
Visualizations
The following diagrams illustrate key experimental workflows for the characterization of nonylamine's physicochemical properties.
Caption: Experimental workflows for determining key physicochemical properties of nonylamine.
Conclusion
This technical guide provides a consolidated resource for understanding the fundamental physicochemical properties of nonylamine. The tabulated data offers a quick reference for researchers, while the detailed experimental protocols provide a practical foundation for the accurate measurement of these properties. The provided workflow diagrams further clarify the logical steps involved in these experimental determinations. A thorough understanding of these properties is essential for the effective and safe application of nonylamine in research and development across various scientific disciplines.
References
- 1. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
- 2. chem.ucalgary.ca [chem.ucalgary.ca]
- 3. mdpi.com [mdpi.com]
- 4. Experimental Determination of the pKa Values of Clinically Relevant Aminoglycoside Antibiotics: Toward Establishing pKa—Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
- 7. SSERC | Melting point determination [sserc.org.uk]
- 8. byjus.com [byjus.com]
- 9. pennwest.edu [pennwest.edu]
- 10. chemhaven.org [chemhaven.org]
- 11. uomus.edu.iq [uomus.edu.iq]
- 12. agilent.com [agilent.com]
- 13. chem.libretexts.org [chem.libretexts.org]
- 14. calnesis.com [calnesis.com]
- 15. youtube.com [youtube.com]
- 16. pubs.aip.org [pubs.aip.org]
- 17. researchgate.net [researchgate.net]
- 18. benchchem.com [benchchem.com]
- 19. acdlabs.com [acdlabs.com]
